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Compound of Interest

Compound Name: AER-271

Cat. No.: B15611825

For researchers, scientists, and drug development professionals, the proper disposal of
chemical compounds is a critical component of laboratory safety and environmental
responsibility. This document provides essential information and step-by-step procedures for
the safe disposal of AER-271, an aquaporin-4 (AQP4) inhibitor used in research. Adherence to
these guidelines is crucial for maintaining a safe laboratory environment and ensuring
compliance with regulatory standards.

Key Safety and Handling Information

AER-271 is a phosphonate prodrug derivative of AER-270, designed for increased water
solubility and bioavailability.[1] While specific toxicity data is limited, it is imperative to handle
this compound with the appropriate precautions as a research chemical. The following table
summarizes key chemical properties of AER-271.

Property Value

CAS Number 634913-39-6[1]

Molecular Formula C15H9CIF6NO5P[1]
Molecular Weight 463.65 g/mol [1]

Storage Store at -20°C for up to 1 year.

Disposal Protocol for AER-271
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The following protocol outlines the necessary steps for the proper disposal of AER-271. This
procedure should be performed in a designated and properly ventilated area, and personnel
must wear appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE) Required:
o Safety glasses with side shields

o Chemical-resistant gloves (e.g., nitrile)

e Laboratory coat

Step-by-Step Disposal Procedure:

» Waste Collection:

o Collect waste AER-271, including any unused neat compound and contaminated materials
(e.g., pipette tips, vials, absorbent paper), in a designated, leak-proof, and clearly labeled
hazardous waste container.

o The container must be compatible with the chemical properties of AER-271.
o Waste Segregation:
o Do not mix AER-271 waste with other incompatible chemical waste streams.

o If AER-271 has been dissolved in a solvent, the entire solution should be treated as
hazardous waste, and the solvent should be identified on the waste label.

e Labeling:

o Clearly label the hazardous waste container with "Hazardous Waste," the full chemical
name "AER-271," the CAS number "634913-39-6," and the approximate quantity of waste.

o Indicate any solvents or other chemicals mixed with the AER-271 waste.

o Storage of Waste:
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o Store the sealed hazardous waste container in a designated satellite accumulation area
(SAA) within the laboratory.

o The SAA should be a secure, secondary containment area away from general laboratory
traffic.

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.

o Follow all institutional procedures for hazardous waste disposal requests.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of AER-271.
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Caption: Logical workflow for the safe disposal of AER-271.

Disclaimer: This information is intended as a general guide. Always consult the specific Safety
Data Sheet (SDS) for AER-271 and your institution's chemical hygiene and waste disposal
plans for complete and detailed instructions. Regulations for hazardous waste disposal may
vary by location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. AER-271 (634913-39-6) for sale [vulcanchem.com]

 To cite this document: BenchChem. [Proper Disposal of AER-271: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15611825#aer-271-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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